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For researchers, scientists, and drug development professionals, a comprehensive analysis of

the tribological properties of precious metal alloys reveals that platinum alloys offer significantly

higher wear resistance compared to common gold alloys. This finding is critical for applications

demanding high durability and material stability, such as in biomedical implants, electrical

contacts, and high-fidelity scientific instrumentation.

A recent study provides compelling experimental data demonstrating that the volume loss of

950 platinum alloys is up to three times lower than that of 750 palladium-containing white gold

(750AuPd) and approximately twice as low as 585 palladium-containing and nickel-containing

white golds (585AuPd and 585AuNi).[1][2][3] These results, derived from a series of iterative

abrasion, corrosion, and polishing tests, offer quantitative support to the long-held anecdotal

evidence of platinum's superior durability.[1][3]

Comparative Analysis of Wear Resistance
The investigation subjected several common jewelry and industrial alloys to a rigorous testing

protocol designed to simulate long-term wear. The key findings on mass loss, volume loss, and

material hardness are summarized below.
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Alloy Composition
Total Mass Loss
per Surface Area
(mg/cm²)

Total Volume Loss
per Surface Area
(mm³/cm²)

Vickers Hardness
(HV1)

950 Platinum-

Ruthenium (Pt950Ru)
~6.5 ~0.32 135

950 Platinum-Cobalt

(Pt950Co)
~7.5 ~0.37 155

750 Gold-Palladium

(Au750Pd)
~15.5 ~1.03 140

750 Gold-Nickel

(Au750Ni)
~11.5 ~0.77 210

585 Gold-Palladium

(Au585Pd)
~12.0 ~0.89 150

585 Gold-Nickel

(Au585Ni)
~13.0 ~0.96 185

Note: Data is approximated from graphical representations in the source study, "Wear

Resistance of Platinum and Gold Alloys: A Comparative Study," for illustrative purposes.

Interestingly, the study found no direct correlation between an alloy's hardness and its wear

resistance.[1][2] For instance, the 750AuNi alloy, despite having the highest hardness (210

HV), exhibited greater volume loss than both platinum alloys, which are considerably softer.

This suggests that other material properties, such as ductility and the specific mechanism of

material displacement, play a more significant role in wear resistance. The primary wear

mechanisms observed were a combination of micro-ploughing, where material is displaced to

the sides of a scratch, and micro-cutting, where material is removed in the form of chips.[1]

Experimental Protocols
To ensure reproducible and comparable results, the study employed a standardized, iterative

testing procedure. Each cycle consisted of abrasion, corrosion, and polishing phases, with

mass loss recorded at each step.
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Abrasion Test
The abrasion test was designed to simulate the effects of contact with hard, sharp particles.

Apparatus: A rotating barrel containing an abrasive mixture.

Procedure:

Samples were placed in the rotating barrel with the abrasive medium.

The barrel was rotated for a specified duration to induce wear.

After the cycle, samples were removed, cleaned ultrasonically, and their mass was

recorded.

Media: A mixture of sand and stone was used to simulate abrasive wear.[2]

Corrosion Test
This test evaluated the alloys' resistance to chemical degradation, which can often accelerate

wear.

Procedure:

Following the abrasion test, samples were subjected to a corrosive environment.

The protocol aimed to assess the impact of elements prone to corrosion, particularly in the

gold alloys containing significant amounts of base metals like nickel, copper, and zinc.[2]

Results: No measurable mass loss was observed during the corrosion testing cycles for

most alloys, indicating good corrosion resistance under the test conditions. The 585AuNi

alloy was the only one to show significant corrosion.[2][3]

Polishing Test
The polishing test simulated a finer, more prolonged wear process.

Apparatus: A polishing machine with felt discs.
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Procedure:

Samples were polished using a felt disc charged with a diamond suspension.

The test was conducted for an extended period to measure gradual material loss.

Mass loss was recorded at set intervals.

Media: A nutshell media was utilized for the polishing phase.[2]

Visualizing the Experimental Process and
Influencing Factors
To better understand the experimental design and the complex interplay of factors affecting

wear resistance, the following diagrams are provided.
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Iterative experimental workflow for wear resistance testing.
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Key factors influencing the wear resistance of precious metal alloys.
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[https://www.benchchem.com/product/b14352064#comparative-study-of-the-wear-
resistance-of-gold-and-platinum-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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